Cas no 2386738-52-7 (2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2386738-52-7
• MF: C₂₇H₂₂N₂O₄S
• MW: 470.539585590363
• CID: 5976537
• PubChem ID: 165938406
• Update Time: 2025-09-27

2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737447
• 2386738-52-7
• 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C27H22N2O4S/c1-17-24(25(30)31)34-26(28-17)29(15-18-9-3-2-4-10-18)27(32)33-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23H,15-16H2,1H3,(H,30,31)
• InChI Key： PVKAEDAYWQPREB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(CC1C=CC=CC=1)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.13002836g/mol
• Monoisotopic Mass: 470.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid

2-[Benzyl({[(9H-Fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

2-[Benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid, also known by its CAS number 2386738-52-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have gained considerable attention in recent years due to their versatile properties and biological activities.

The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a benzyl group attached to the nitrogen atom via a carbamate linkage adds to the complexity and functionality of the molecule. The fluorenylmethoxycarbonyl (Fmoc) group further enhances the reactivity and stability of the compound, making it suitable for various synthetic applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The unique electronic properties of the thiazole ring allow for strong interactions with biological targets, making this compound a promising candidate for further research in medicinal chemistry.

The synthesis of 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid involves a multi-step process that includes the formation of the thiazole ring followed by functionalization with the benzyl-Fmoc group. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of applications, this compound has shown potential in peptide synthesis as a protecting group for amino acids. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an invaluable tool in the field of organic synthesis and drug development.

Furthermore, the methyl group attached to the thiazole ring introduces additional steric effects, which can influence the compound's solubility and bioavailability. These properties are crucial in determining its suitability for use in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed potential binding affinities with key therapeutic targets, such as kinases and proteases, which are implicated in various diseases.

The integration of experimental and computational approaches has significantly accelerated the discovery process for novel drug candidates like 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid. This interdisciplinary approach ensures that researchers can efficiently navigate the complex landscape of drug development.

In conclusion, 2-[benzyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-methyl-1,3-thiazole-5-carboxylic acid represents a cutting-edge compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable asset in advancing modern medicinal chemistry.